Cas no 26969-40-4 (Benzene, nitro-)
Benzene, nitro- structure
Product Name:Benzene, nitro-
CAS No:26969-40-4
MF:C6H5NO2
MW:123.109401464462
CID:289361
Update Time:2024-01-27
Benzene, nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzene, nitro-
- Benzene,nitro-, polymers (8CI)
- Nitrobenzene homopolymer
- Poly(nitrobenzene)
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- Inchi: 1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H
- InChI Key: LQNUZADURLCDLV-UHFFFAOYSA-N
- SMILES: C1([N+]([O-])=O)=CC=CC=C1
Computed Properties
- Exact Mass: 123.032028
- Monoisotopic Mass: 123.032028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 45.8
Experimental Properties
- Ionization Potential: 9.92 eV
- Density: 4.3 (EPA, 1998) (Relative to Air)
- Melting Point: 5.7 deg C
- Boiling Point: 210.8°Cat760mmHg
- Flash Point: 81.4°C
- Refractive Index: Index of refraction: 1.5562 at 20 °C
Benzene, nitro- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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